Cas no 1549558-84-0 (2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine
• CAS No: 1549558-84-0
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5836129
• PubChem ID: 83235679
• Update Time: 2025-06-28

2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine
• AKOS021557913
• EN300-1937491
• 1549558-84-0

• Inchi： 1S/C9H10F2N2O2/c1-6-2-3-7(13(14)15)4-8(6)9(10,11)5-12/h2-4H,5,12H2,1H3
• InChI Key： SJKLBVLRGJZZSK-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=CC=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine

Introduction to 2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine (CAS No. 1549558-84-0)

The compound 2,2-difluoro-2-(2-methyl-5-nitrophenyl)ethan-1-amine (CAS No. 1549558-84-0) is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of fluorinated aromatic amines, which have gained significant attention in recent years due to their versatile properties and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound is characterized by a central ethanamine backbone substituted with two fluorine atoms and a substituted phenyl group.

The phenyl ring in 1549558-84-0 is further substituted with a methyl group at the 2-position and a nitro group at the 5-position. These substituents play a crucial role in modulating the electronic properties of the molecule, making it highly reactive under specific conditions. The presence of the nitro group introduces electron-withdrawing effects, which can enhance the electrophilic reactivity of the aromatic ring. Conversely, the methyl group provides steric bulk and can influence the overall stability and solubility of the compound.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The two fluorine atoms in 1549558-84-0 are strategically positioned on the ethanamine backbone, which not only enhances lipophilicity but also contributes to hydrogen bonding capabilities. This dual functionality makes the compound an attractive candidate for use in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, 1549558-84-0 can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination reactions. The synthesis pathway typically begins with the preparation of an intermediate aryl amine, followed by selective fluorination using electrophilic fluorinating agents such as NFSI or DAST. The optimization of reaction conditions is critical to ensure high yields and selectivity, especially given the sensitivity of nitro groups to over-reaction under certain conditions.

From an applications perspective, 1549558-84-0 has shown promise in several areas. In pharmaceutical research, its unique combination of electronic effects and steric hindrance makes it an ideal building block for constructing bioactive molecules. For instance, recent studies have demonstrated its utility as a lead compound in anti-cancer drug discovery programs targeting specific oncogenic pathways. Additionally, its ability to act as a versatile intermediate in organic synthesis has expanded its use in agrochemicals, where it serves as a precursor for herbicides and fungicides with improved efficacy.

Another emerging application of 1549558-84-0 lies in materials science. Its structural features make it suitable for incorporation into advanced materials such as polymers and coatings where specific chemical functionalities are required. Researchers have explored its potential as a monomer for synthesizing fluoro-containing polymers with enhanced thermal stability and mechanical properties.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1549558-84-0. Density functional theory (DFT) calculations have revealed that the presence of fluorine atoms significantly alters the molecular orbital energies, which could influence its reactivity towards nucleophilic or electrophilic attack. These findings are particularly valuable for predicting reaction outcomes during synthetic processes.

In conclusion, 1549666666666666 is a multifaceted compound with immense potential across various industries. Its unique structure endows it with desirable chemical properties that make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.